Cas no 477853-30-8 ((3Z)-3-{[(4-chlorophenyl)methoxy]imino}-1-[(3,4-dichlorophenyl)methyl]-2,3-dihydro-1H-indol-2-one)

• Product Name: (3Z)-3-{[(4-chlorophenyl)methoxy]imino}-1-[(3,4-dichlorophenyl)methyl]-2,3-dihydro-1H-indol-2-one
• CAS No: 477853-30-8
• MF: C₂₂H₁₅Cl₃N₂O₂
• MW: 445.725702524185
• CID: 5269711
• Update Time: 2025-10-31

(3Z)-3-{[(4-chlorophenyl)methoxy]imino}-1-[(3,4-dichlorophenyl)methyl]-2,3-dihydro-1H-indol-2-one Chemical and Physical Properties

Names and Identifiers

• 1-(3,4-DICHLOROBENZYL)-1H-INDOLE-2,3-DIONE 3-[O-(4-CHLOROBENZYL)OXIME]
• (3Z)-3-{[(4-chlorophenyl)methoxy]imino}-1-[(3,4-dichlorophenyl)methyl]-2,3-dihydro-1H-indol-2-one
• (3Z)-3-[(4-chlorophenyl)methoxyimino]-1-[(3,4-dichlorophenyl)methyl]indol-2-one

• Inchi： 1S/C22H15Cl3N2O2/c23-16-8-5-14(6-9-16)13-29-26-21-17-3-1-2-4-20(17)27(22(21)28)12-15-7-10-18(24)19(25)11-15/h1-11H,12-13H2/b26-21-
• InChI Key： PGPFQMGQQHDTEA-QLYXXIJNSA-N
• SMILES： ClC1=C(C=CC(=C1)CN1C(/C(/C2C=CC=CC1=2)=N\OCC1C=CC(=CC=1)Cl)=O)Cl

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 29
• Rotatable Bond Count: 5
• Complexity: 609
• XLogP3: 6.4
• Topological Polar Surface Area: 41.9

Additional information on (3Z)-3-{[(4-chlorophenyl)methoxy]imino}-1-[(3,4-dichlorophenyl)methyl]-2,3-dihydro-1H-indol-2-one

Introducing (3Z)-3-{[(4-chlorophenyl)methoxy]imino}-1-[(3,4-dichlorophenyl)methyl]-2,3-dihydro-1H-indol-2-one (CAS No. 477853-30-8): A Compound with Significant Potential in Modern Pharmaceutical Research

CAS No. 477853-30-8 refers to a specialized organic compound that has garnered considerable attention in the field of pharmaceutical chemistry and drug discovery. This compound, formally known as (3Z)-3-{[(4-chlorophenyl)methoxy]imino}-1-[(3,4-dichlorophenyl)methyl]-2,3-dihydro-1H-indol-2-one, represents a fascinating example of how structural complexity can be leveraged to develop novel therapeutic agents. The molecular framework of this compound incorporates several key structural motifs that are of particular interest to researchers exploring new pharmacological pathways.

The core structure of (3Z)-3-{[(4-chlorophenyl)methoxy]imino}-1-[(3,4-dichlorophenyl)methyl]-2,3-dihydro-1H-indol-2-one is characterized by an indole scaffold, which is a well-known pharmacophore in medicinal chemistry. Indole derivatives have been extensively studied for their diverse biological activities, including antimicrobial, anti-inflammatory, and anticancer properties. The presence of a double bond at the 3-position ((3Z)) and the substitution patterns on the indole ring contribute to the compound's unique chemical and biological profile.

One of the most striking features of this compound is the presence of two distinct substituents: [(4-chlorophenyl)methoxy]imino and [(3,4-dichlorophenyl)methyl]. These substituents not only add to the compound's structural complexity but also potentially enhance its binding affinity to biological targets. The (4-chlorophenyl)methoxy group introduces a chloro-substituted aromatic ring, which is known to modulate electronic properties and improve metabolic stability. On the other hand, the (3,4-dichlorophenyl)methyl group adds another layer of structural diversity and may contribute to the compound's solubility and bioavailability.

Recent advancements in computational chemistry have enabled researchers to predict the biological activity of compounds like (3Z)-3-{[(4-chlorophenyl)methoxy]imino}-1-[(3,4-dichlorophenyl)methyl]-2,3-dihydro-1H-indol-2-one with remarkable accuracy. Molecular docking studies have suggested that this compound may interact with various enzymes and receptors involved in critical biological pathways. For instance, preliminary data indicate that it could potentially inhibit kinases and other enzymes implicated in cancer progression. Additionally, its structural features may make it a valuable tool for studying neurotransmitter receptors, given the prevalence of indole derivatives in neuropharmacology.

The synthesis of this compound presents an intriguing challenge for organic chemists due to its complex architecture. The synthesis involves multiple steps, including condensation reactions, cyclization processes, and functional group transformations. Each step must be carefully optimized to ensure high yield and purity. The use of advanced synthetic techniques such as transition metal-catalyzed reactions has been particularly effective in constructing the indole core and introducing the desired substituents.

In vitro studies have begun to uncover the potential pharmacological properties of (3Z)-3-{[(4-chlorophenyl)methoxy]imino}-1-[(3,4-dichlorophenyl)methyl]-2,3-dihydro-1H-indol-2-one. Initial experiments have shown promising results in terms of cytotoxicity against certain cancer cell lines. The mechanism by which this compound exerts its effects appears to involve multiple pathways, including inhibition of proliferation and induction of apoptosis. These findings are particularly exciting given the growing demand for targeted therapies in oncology.

Beyond its potential applications in oncology, this compound has also shown promise in other therapeutic areas. For example, its structural similarity to known anti-inflammatory agents suggests that it may exhibit similar effects when tested against inflammatory diseases such as rheumatoid arthritis or inflammatory bowel disease. Further research is needed to fully elucidate these potential applications.

The development of new drug candidates is often hampered by issues related to drug-likeness properties such as solubility, permeability, and metabolic stability. The design of (3Z)-3-{[(4-chlorophenyl)methoxy]imino}-1-[(3,4-dichlorophenyl)methyl]-2,3-dihydro-1H-indol-2-one took these factors into consideration from the outset. By incorporating chloro substituents and optimizing the overall molecular weight distribution, researchers aimed to enhance its bioavailability while minimizing off-target effects.

The role of computational modeling in drug discovery cannot be overstated. Software tools like molecular dynamics simulations and quantum mechanical calculations have been instrumental in understanding how this compound interacts with biological targets at an atomic level. These insights have guided further modifications and optimizations aimed at improving its efficacy and safety profile.

As research progresses, (3Z)-3-{[(4-chlorophenyl)methoxy]imino}-1-[(3,4-dichlorophenyl)methyl]-2,3-dihydro-1H-indol-2-one holds significant promise as a lead compound for developing new therapeutic agents. Its unique structural features make it an attractive candidate for further exploration in both academic and industrial settings. Collaborative efforts between synthetic chemists and biologists will be crucial in unlocking its full potential.